Cas no 1503059-13-9 (ethyl 3-amino-3-(1-methylcyclopropyl)butanoate)

• Product Name: ethyl 3-amino-3-(1-methylcyclopropyl)butanoate
• CAS No: 1503059-13-9
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 5941344
• PubChem ID: 80290577
• Update Time: 2025-06-08

ethyl 3-amino-3-(1-methylcyclopropyl)butanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-amino-3-(1-methylcyclopropyl)butanoate
• 1503059-13-9
• AKOS018853113
• EN300-1287008

• Inchi： 1S/C10H19NO2/c1-4-13-8(12)7-10(3,11)9(2)5-6-9/h4-7,11H2,1-3H3
• InChI Key： WCSRCIDRJNQVMS-UHFFFAOYSA-N
• SMILES： O(CC)C(CC(C)(C1(C)CC1)N)=O

Computed Properties

• Exact Mass: 185.141578849g/mol
• Monoisotopic Mass: 185.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 3-amino-3-(1-methylcyclopropyl)butanoate

Professional Introduction to Ethyl 3-amino-3-(1-methylcyclopropyl)butanoate (CAS No. 1503059-13-9)

Ethyl 3-amino-3-(1-methylcyclopropyl)butanoate, identified by its CAS number 1503059-13-9, is a specialized organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a subject of intense study in various scientific disciplines.

The molecular structure of ethyl 3-amino-3-(1-methylcyclopropyl)butanoate consists of a butanoate ester moiety linked to an amino group, with a 1-methylcyclopropyl substituent attached to the central carbon atom. This distinctive configuration imparts distinct chemical reactivity and potential biological activity, which has been the focus of numerous research endeavors.

In recent years, ethyl 3-amino-3-(1-methylcyclopropyl)butanoate has been explored for its potential applications in drug development and synthetic chemistry. The presence of both amino and ester functional groups makes it a versatile intermediate in the synthesis of more complex molecules. Researchers have leveraged these properties to develop novel methodologies for constructing pharmacologically relevant compounds.

One of the most compelling aspects of ethyl 3-amino-3-(1-methylcyclopropyl)butanoate is its role in the synthesis of bioactive peptides and proteins. The compound's ability to serve as a building block for more intricate structures has opened up new avenues in peptide mimetics and peptidomimetic drug design. These advancements are particularly relevant in the context of developing treatments for neurological disorders, where precise molecular interactions are critical.

Recent studies have highlighted the compound's potential in modulating enzyme activity and receptor binding. By serving as a precursor for derivatives with enhanced binding affinities, ethyl 3-amino-3-(1-methylcyclopropyl)butanoate has been instrumental in the discovery of new therapeutic agents. For instance, researchers have utilized this compound to develop inhibitors targeting enzymes involved in metabolic pathways, offering promising leads for treating conditions such as diabetes and obesity.

The structural features of ethyl 3-amino-3-(1-methylcyclopropyl)butanoate also make it an attractive candidate for studying protein-ligand interactions. High-throughput screening campaigns have identified derivatives of this compound that exhibit potent activity against various biological targets. These findings underscore the importance of exploring structurally diverse molecules in the quest for novel pharmaceuticals.

In addition to its pharmaceutical applications, ethyl 3-amino-3-(1-methylcyclopropyl)butanoate has found utility in materials science. Its unique chemical properties enable the synthesis of polymers with tailored mechanical and thermal characteristics. These materials are being investigated for use in advanced coatings, adhesives, and specialty plastics, where precise molecular design is essential.

The synthesis of ethyl 3-amino-3-(1-methylcyclopropyl)butanoate involves multi-step organic reactions that highlight the compound's synthetic versatility. Advances in catalytic methods have enabled more efficient and sustainable routes to this molecule, reducing the environmental impact of its production. Such innovations are crucial in aligning chemical manufacturing with green chemistry principles.

As research continues to uncover new applications for ethyl 3-amino-3-(1-methylcyclopropyl)butanoate, its significance in both academic and industrial settings is likely to grow. The compound's unique combination of structural features and functional properties positions it as a valuable tool for scientists across multiple disciplines. Continued exploration into its potential will undoubtedly yield further breakthroughs in chemical synthesis and biomedical research.